Cas no 303997-44-6 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one)

• Product Name: 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one
• CAS No: 303997-44-6
• MDL: MFCD00172735
• CID: 4644824
• Update Time: 2025-05-18

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
• 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-(dimethylamino)penta-1,4-dien-3-one
• 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one

• MDL： MFCD00172735

Additional information on 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one: A Comprehensive Overview

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one, also known by its CAS registry number CAS No 303997-44-6, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a pentadienone moiety with a dimethylamino group. These features contribute to its versatile reactivity and functionality.

The synthesis of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics while maintaining product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl on the pyridine ring makes it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, a derivative was found to inhibit the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its pharmaceutical applications, CAS No 303997-44-6 has shown potential in agrochemicals. Its ability to interact with plant metabolic pathways makes it a candidate for developing novel pesticides or growth regulators. Researchers have explored its role in modulating plant stress responses, particularly under conditions of drought or salinity. Preliminary results indicate that this compound could enhance crop resilience without adverse effects on yield or quality.

The structural versatility of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one also extends to materials science. Its conjugated system and functional groups make it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into polymer blends to improve electrical conductivity without compromising mechanical properties. Such materials could find use in flexible electronics or energy storage devices.

The environmental impact of this compound is another area of active research. Understanding its biodegradation pathways and toxicity profiles is crucial for ensuring safe handling and disposal. Studies have shown that under aerobic conditions, the compound undergoes rapid degradation due to the action of microbial enzymes targeting specific functional groups. However, further investigations are needed to assess its long-term persistence in different environmental compartments.

In conclusion, CAS No 303997-44-6, or 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-5-(dimethylamino)-1,4-pentadien-3-one, represents a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for addressing current challenges in science and technology.